Cas no 1448067-21-7 (1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide)

• Product Name: 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide
• CAS No: 1448067-21-7
• MF: C₁₀H₁₃N₃O₃S
• MW: 255.293520689011
• CID: 5932773
• PubChem ID: 71785501
• Update Time: 2025-05-21

1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide
• 1-methylsulfonyl-N-pyridin-3-ylazetidine-3-carboxamide
• 1448067-21-7
• 1-(methylsulfonyl)-N-(pyridin-3-yl)azetidine-3-carboxamide
• F6125-2771
• AKOS024533096
• Z2736492819

• Inchi： 1S/C10H13N3O3S/c1-17(15,16)13-6-8(7-13)10(14)12-9-3-2-4-11-5-9/h2-5,8H,6-7H2,1H3,(H,12,14)
• InChI Key： AOFBGHYXONFITR-UHFFFAOYSA-N
• SMILES： N1(S(C)(=O)=O)CC(C(NC2=CC=CN=C2)=O)C1

Computed Properties

• Exact Mass: 255.06776246g/mol
• Monoisotopic Mass: 255.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 87.8Ų

Additional information on 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide

1-Methanesulfonyl-N-(Pyridin-3-Yl)Azetidine-3-Carboxamide: A Comprehensive Overview

1-Methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide is a compound with the CAS registry number 1448067-21-7, representing a unique chemical entity with potential applications in various fields, particularly in pharmaceutical research. This compound has garnered attention due to its structural complexity and promising biological activities. Recent studies have highlighted its potential as a lead molecule in drug discovery, particularly in the development of novel therapeutics targeting specific molecular pathways.

The chemical structure of 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide is characterized by a methanesulfonyl group attached to an azetidine ring, which is further substituted with a pyridin-3-yl group and a carboxamide moiety. This combination of functional groups contributes to its unique physicochemical properties and biological interactions. The azetidine ring, a four-membered cyclic amine, is known for its rigidity and ability to form hydrogen bonds, making it a valuable structural motif in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide through multi-step processes involving nucleophilic substitutions and coupling reactions. These methods have improved the scalability and cost-effectiveness of production, making this compound more accessible for research purposes. The synthesis typically involves the reaction of an azetidine derivative with a methanesulfonyl chloride followed by coupling with a pyridine derivative under optimized conditions.

From a pharmacological perspective, 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide has demonstrated intriguing biological activities in preclinical studies. Research conducted in 2023 revealed its potent inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have shown that this compound exhibits selective binding to certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

The methanesulfonyl group in the molecule plays a critical role in modulating its pharmacokinetic properties. This group enhances the compound's solubility and bioavailability, which are essential for effective drug delivery. Furthermore, the presence of the pyridin-3-yl group introduces electronic effects that influence the molecule's interaction with biological targets, thereby enhancing its therapeutic potential.

In terms of safety and toxicity profiles, recent preclinical trials have indicated that 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide exhibits low toxicity at therapeutic doses. This makes it a promising candidate for further development into clinical trials. However, additional studies are required to fully characterize its long-term safety and efficacy across different patient populations.

Looking ahead, the development of 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide into a marketable drug will depend on several factors, including its ability to overcome challenges such as drug resistance and off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to address these issues through advanced drug design techniques such as structure-based drug design and machine learning algorithms.

In conclusion, 1-methanesulfonyl-N-(pyridin-3-yl)azetidine-3-carboxamide (CAS No: 1448067-21-) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a valuable tool in the fight against various diseases. As research continues to unfold, this compound has the potential to make a substantial impact on the pharmaceutical landscape.